Cas no 126969-39-9 (Pentanoic acid, 5-[(2-mercaptoethyl)amino]-5-oxo-)

• Product name: Pentanoic acid, 5-[(2-mercaptoethyl)amino]-5-oxo-
• CAS No: 126969-39-9
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• CID: 1220974

Pentanoic acid, 5-[(2-mercaptoethyl)amino]-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-[(2-mercaptoethyl)amino]-5-oxo-

• Inchi： 1S/C7H13NO3S/c9-6(8-4-5-12)2-1-3-7(10)11/h12H,1-5H2,(H,8,9)(H,10,11)
• InChI Key： BHNSCNQTQWXRDQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCC(NCCS)=O

Computed Properties

• Exact Mass: 191.06169

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 464.8±30.0 °C(Predicted)
• PSA: 66.4
• pka: 4.65±0.10(Predicted)